Cas no 502657-12-7 (1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-)

1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]- structure
502657-12-7 structure
Product Name:1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-
CAS No:502657-12-7
MF:C14H19N3O
MW:245.320163011551
CID:1563873
Update Time:2024-08-24

1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-[4-[(4-methylpentyl)oxy]phenyl]-
    • Inchi: 1S/C14H19N3O/c1-12(2)4-3-9-18-14-7-5-13(6-8-14)17-11-15-10-16-17/h5-8,10-12H,3-4,9H2,1-2H3
    • InChI Key: NIIWFITYWUZMAG-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OCCCC(C)C)C=C2)C=NC=N1

Computed Properties

  • Exact Mass: 245.15297

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 385.1±44.0 °C(Predicted)
  • PSA: 39.94
  • pka: 2.66±0.10(Predicted)
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